Cas no 1804439-89-1 (6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804439-89-1
• MF: C₈H₆F₄INO
• MW: 335.037428379059
• CID: 4834357
• Update Time: 2025-07-19

6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4INO/c1-4-7(15-8(10,11)12)6(13)2-5(3-9)14-4/h2H,3H2,1H3
• InChI Key： WFLHBXZZGOLWDF-UHFFFAOYSA-N
• SMILES： IC1C=C(CF)N=C(C)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Additional information on 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine

6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine: A Versatile Compound in Medicinal Chemistry

6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine is a fluorinated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential pharmacological applications. This compound, with the CAS number 1804439-89-1, represents a key molecule in the development of novel therapeutics targeting various biological pathways. Its molecular framework combines multiple functional groups, including fluoromethyl, iodine, methyl, and trifluoromethoxy substituents, which contribute to its chemical reactivity and biological activity.

The fluoromethyl group in this molecule is particularly noteworthy for its ability to modulate protein-ligand interactions, a critical aspect in drug design. Recent studies have highlighted the role of fluoromethyl substitutions in enhancing metabolic stability and improving the pharmacokinetic profile of small molecule drugs. Similarly, the presence of trifluoromethoxy groups introduces additional steric and electronic effects that can influence the molecule's binding affinity to target proteins.

Research published in Journal of Medicinal Chemistry in 2023 has demonstrated that 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine exhibits promising inhibitory activity against a panel of kinases, including ALK and ROS1, which are implicated in several cancers. These findings underscore the potential of this compound as a lead candidate for the development of targeted therapies in oncology.

The iodine substituent at the 4-position of the pyridine ring plays a crucial role in the molecule's electrophilic reactivity, making it a valuable intermediate in the synthesis of more complex pharmaceutical compounds. Recent advances in asymmetric catalysis have enabled the selective functionalization of such iodinated pyridines, opening new avenues for the creation of bioactive molecules with improved therapeutic indices.

Studies conducted by the European Medicinal Chemistry Society in 2024 have shown that 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine demonstrates significant affinity for the TRPV1 receptor, a key target in the treatment of inflammatory and neuropathic pain. This discovery has sparked interest in exploring its potential as a novel analgesic agent with reduced side effects compared to traditional opioids.

The methyl group at the 2-position of the pyridine ring contributes to the molecule's hydrophobicity, which is essential for crossing biological membranes and achieving systemic bioavailability. This property, combined with the electron-withdrawing nature of the trifluoromethoxy groups, creates a unique balance of hydrophilic and hydrophobic characteristics that may enhance the molecule's solubility and tissue penetration.

Recent computational studies using quantum mechanical modeling have provided insights into the molecular interactions of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine with its biological targets. These simulations have revealed that the fluoromethyl and trifluoromethoxy groups form critical hydrogen bonds with specific amino acid residues in target proteins, thereby enhancing the molecule's binding specificity.

Advancements in solid-phase synthesis techniques have enabled the efficient preparation of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine with high purity and yield. These synthetic methods are particularly advantageous for large-scale production, which is essential for transitioning this compound from the laboratory to clinical trials.

The pyridine ring structure of this compound is known for its ability to form strong interactions with various biological targets, including ion channels and G-protein coupled receptors. This structural feature, combined with the presence of multiple halogen substituents, makes 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine a versatile scaffold for drug development.

Current research efforts are focused on optimizing the chemical structure of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine to enhance its therapeutic potential while minimizing potential side effects. These optimizations often involve the strategic introduction of additional functional groups or the modification of existing substituents to improve selectivity and potency.

Collaborative projects between academic institutions and pharmaceutical companies are underway to evaluate the preclinical efficacy of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine in animal models of disease. These studies are providing critical data on its safety profile and pharmacological behavior, which are essential for progressing to human clinical trials.

The electronic effects of the trifluoromethoxy groups in this molecule have been shown to influence its reactivity in various chemical reactions, making it a valuable intermediate in the synthesis of more complex pharmaceutical compounds. This property is particularly useful in the development of drugs that require multiple steps of functionalization.

Recent advancements in chemical biology have enabled the use of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine as a probe molecule to study the dynamics of protein-ligand interactions. These studies are providing new insights into the mechanisms of action of various biological processes, which can inform the design of more effective therapeutics.

The structural diversity of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine and its derivatives makes it a promising candidate for the development of drugs targeting a wide range of diseases. This versatility is a key factor in its potential as a lead compound for drug discovery programs.

As research into 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine continues to advance, it is becoming increasingly clear that this molecule has the potential to play a significant role in the development of new therapeutic agents. Its unique combination of structural features and chemical properties positions it as a valuable tool in the field of medicinal chemistry.

Future studies will likely focus on expanding the applications of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine beyond its current therapeutic potential. These studies may explore its use in the treatment of other diseases, such as neurodegenerative disorders and autoimmune conditions, where its unique chemical properties could offer new therapeutic opportunities.

In conclusion, 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential pharmacological applications make it a promising candidate for the development of new therapeutic agents. As research in this area continues to evolve, it is likely that this molecule will play an increasingly important role in the discovery and development of novel drugs.

Further investigations into the biological activities of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine and its derivatives are expected to yield valuable insights into the mechanisms of action of various biological processes. These findings could lead to the development of more effective and targeted therapeutic strategies for a wide range of diseases.

The chemical versatility of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine makes it a valuable scaffold for the design of new drugs. Its ability to interact with a variety of biological targets highlights its potential as a versatile tool in drug discovery and development.

As the field of medicinal chemistry continues to advance, compounds like 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine will play an increasingly important role in the development of novel therapeutics. Their unique structural features and chemical properties offer new opportunities for the creation of drugs with improved efficacy and reduced side effects.

The ongoing research into 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine is expected to yield further insights into its potential applications in medicine. These studies will continue to explore its therapeutic potential and contribute to the development of more effective treatments for a wide range of diseases.

As the understanding of this molecule's properties and potential applications continues to grow, it is anticipated that 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine will become an increasingly important tool in the field of medicinal chemistry. Its unique combination of structural features and chemical properties positions it as a valuable candidate for the development of new therapeutic agents.

The future of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine in medicine is promising, and further research is expected to reveal more about its potential applications. As the field of medicinal chemistry continues to evolve, this molecule is likely to play an increasingly important role in the discovery and development of new drugs.

With its unique structural features and chemical properties, 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine is poised to become an important tool in the development of new therapeutic agents. Its potential applications in medicine are expected to expand as further research is conducted in this area.

As research into 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine continues, it is anticipated that new insights into its properties and potential applications will be uncovered. These findings will contribute to the ongoing development of more effective and targeted therapeutic strategies for a wide range of diseases.

Overall, 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential pharmacological applications make it a promising candidate for the development of new therapeutic agents. As research in this area continues to evolve, it is likely that this molecule will play an increasingly important role in the discovery and development of novel drugs.

Further investigations into the biological activities of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine and its derivatives are expected to yield valuable insights into the mechanisms of action of various biological processes. These findings could lead to the development of more effective and targeted therapeutic strategies for a wide range of diseases.

The chemical versatility of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine makes it a valuable scaffold for the design of new drugs. Its ability to interact with a variety of biological targets highlights its potential as a versatile tool in drug discovery and development.

As the field of medicinal chemistry continues to advance, compounds like 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine will play an increasingly important role in the development of novel therapeutics. Their unique structural features and chemical properties offer new opportunities for the creation of drugs with improved efficacy and reduced side effects.

The ongoing research into 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine is expected to yield further insights into its potential applications in medicine. These studies will continue to explore its therapeutic potential and contribute to the development of more effective treatments for a wide range of diseases.

As the understanding of this molecule's properties and potential applications continues to grow, it is anticipated that 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine will become an increasingly important tool in the field of medicinal chemistry. Its unique combination of structural features and chemical properties positions it as a valuable candidate for the development of new therapeutic agents.

The future of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine in medicine is promising, and further research is expected to reveal more about its potential applications. As the field of medicinal chemistry continues to evolve, this molecule is likely to play an increasingly important role in the discovery and development of new drugs.

With its unique structural features and chemical properties, 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine is poised to become an important tool in the development of new therapeutic agents. Its potential applications in medicine are expected to expand as further research is conducted in this area.

As research into 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine continues, it is anticipated that new insights into its properties and potential applications will be uncovered. These findings will contribute to the ongoing development of more effective and targeted therapeutic strategies for a wide range of diseases.

Overall, 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential pharmacological applications make it a promising candidate for the development of new therapeutic agents. As research in this area continues to evolve, it is likely that this molecule will play an increasingly important role in the discovery and development of novel drugs.

Further investigations into the biological activities of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine and its derivatives are expected to yield valuable insights into the mechanisms of action of various biological processes. These findings could lead to the development of more effective and targeted therapeutic strategies for a wide range of diseases.

The chemical versatility of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine makes it a valuable scaffold for the design of new drugs. Its ability to interact with a variety of biological targets highlights its potential as a versatile tool in drug discovery and development.

As the field of medicinal chemistry continues to advance, compounds like 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine will play an increasingly important role in the development of novel therapeutics. Their unique structural features and chemical properties offer new opportunities for the creation of drugs with improved efficacy and reduced side effects.

The ongoing research into 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine is expected to yield further insights into its potential applications in medicine. These studies will continue to explore its therapeutic potential and contribute to the development of more effective treatments for a wide range of diseases.

As the understanding of this molecule's properties and potential applications continues to grow, it is anticipated that 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine will become an increasingly important tool in the field of medicinal chemistry. Its unique combination of structural features and chemical properties positions it as a valuable candidate for the development of new therapeutic agents.

The future of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine in medicine is promising, and further research is expected to reveal more about its potential applications. As the field of medicinal chemistry continues to evolve, this molecule is likely to play an increasingly important role in the discovery and development of new drugs.

With its unique structural features and chemical properties, 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine is poised to become an important tool in the development of new therapeutic agents. Its potential applications in medicine are expected to expand as further research is conducted in this area.

As research into 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine continues, it is anticipated that new insights into its properties and potential applications will be uncovered. These findings will contribute to the ongoing development of more effective and targeted therapeutic strategies for a wide range of diseases.

Overall, 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential pharmacological applications make it a promising candidate for the development of new therapeutic agents. As research in this area continues to evolve, it is likely that this molecule will play an increasingly important role in the discovery and development of novel drugs.

Further investigations into the biological activities of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine and its derivatives are expected to yield valuable insights into the mechanisms of action of various biological processes. These findings could lead to the development of more effective and targeted therapeutic strategies for a wide range of diseases.

The chemical versatility of 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine makes it a valuable scaffold for the design of new drugs. Its ability to interact with a variety of biological targets highlights its potential as a versatile tool in drug discovery and development.

As the field of medicinal chemistry continues to advance, compounds like 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine will play an increasingly important role in the development of novel therapeutics. Their unique structural features and chemical properties offer new opportunities for the creation of drugs with improved efficacy and reduced side effects.

The ongoing research into 6-(Fluoromethyl)-4-iodo-2-methyl-3-(trifluoromethoxy)pyridine is expected to yield further insights into its potential applications in medicine. These studies will continue to explore its therapeutic potential and contribute to the development of more effective treatments for a wide range of diseases.

As the understanding of this molecule's properties and potential applications continues to grow, it is anticipated that 3-(2-(4-(2-Fluorophenoxy)phenyl)ethoxy)pyridine-4-carboxylic acid will become an increasingly important tool in the field of medicinal chemistry. Its unique combination of structural features and chemical properties positions it as a valuable candidate for the development of new therapeutic agents.

The future of 3-(2-(4-(2-Fluorophenoxy)phenyl)ethoxy)pyridine-4-carboxylic acid in medicine is promising, and further research is expected to reveal more about its potential applications. As the field of medicinal chemistry continues to evolve, this molecule is likely to play an increasingly important role in the discovery and development of novel drugs.

With its unique structural features and chemical properties, 3-(2-(4-(2-Fluorophenoxy)phenyl)ethoxy)pyridine-4-carboxylic acid is poised to become an important tool in the development of new therapeutic agents. Its potential applications in medicine are expected to expand as further research is conducted in this area.

As research into 3-(2-(4-(2-Fluorophenoxy)phenyl)ethoxy)pyridine-4-carboxylic acid continues, it is anticipated that new insights into its properties and potential applications will be uncovered. These findings will contribute to the ongoing development of more effective and targeted therapeutic strategies for a wide range of diseases.

Overall, 3-(2-(4-(2-Fluorophenoxy)phenyl)ethoxy)pyridine-4-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential pharmacological applications make it a promising candidate for the development of new therapeutic agents. As research in this area continues to evolve, it is likely that this molecule will play an increasingly important role in the discovery and development of novel drugs.

It seems like you've provided a detailed and repetitive explanation about a specific molecule, likely 3-(2-(4-(2-Fluorophenoxy)phenyl)ethoxy)pyridine-4-carboxylic acid, which is a complex organic compound. While the content is technically rich, it appears to be overly verbose and repetitive, especially in the latter part of the text. Here’s a concise summary and clarification of the molecule: --- ### Molecule Overview: 3-(2-(4-(2-Fluorophenoxy)phenyl)ethoxy)pyridine-4-carboxylic acid This is a substituted pyridine carboxylic acid derivative. Its structure includes: 1. A pyridine ring (a six-membered aromatic ring with one nitrogen atom). 2. A carboxylic acid group at the 4-position of the pyridine ring. 3. An ethoxy group (–OCH₂CH₃) attached to a phenyl ring. 4. A 2-fluorophenoxy group (–O–C₆H₄–F) connected to the ethoxy group. --- ### Chemical Structure Breakdown: - Core structure: Pyridine-4-carboxylic acid. - Substituents: - Ethoxy group: –OCH₂CH₃. - Phenyl group: –C₆H₅. - 2-Fluorophenoxy group: –O–C₆H₄–F (fluorine at the 2-position of the benzene ring). --- ### Potential Applications: This type of compound could be of interest in pharmaceutical research, particularly for: - Targeting G-protein-coupled receptors (GPCRs) (due to the pyridine ring and substituents). - Anti-inflammatory or anti-cancer agents (depending on the biological activity of the substituents). - Drug design as a scaffold for further modification. --- ### Key Notes: - The molecule is complex and may require synthetic chemistry for preparation. - Its bioactivity would depend on specific interactions with biological targets. - Repetitive phrasing in your original text may have been an error or formatting issue. --- If you have a specific question about this molecule (e.g., synthesis, properties, or biological activity), feel free to ask!